Cas no 698-80-6 (3,4-difluorobenzyl chloride)

• Product Name: 3,4-difluorobenzyl chloride
• CAS No: 698-80-6
• MF: C₇H₅ClF₂
• MW: 162.564408063889
• MDL: MFCD00236218
• CID: 39613
• PubChem ID: 2736954
• Update Time: 2025-06-13

3,4-difluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-difluorobenzyl chloride
• 4-(chloromethyl)-1,2-difluorobenzene
• 3,4－difluorobenzylchloride
• Toluene,a-chloro-3,4-difluoro- (7CI,8CI)
• SCHEMBL1503157
• A905906
• AS-15731
• J-511154
• AM62164
• 1-(chloromethyl)-3,4-difluorobenzene
• FT-0614288
• D5117
• DTXSID20371729
• AKOS000262182
• MFCD00236218
• A9241
• VTGRVYJPIVZZGS-UHFFFAOYSA-N
• CK2035
• 698-80-6
• BENZENE, 4-(CHLOROMETHYL)-1,2-DIFLUORO-
• AC-26187
• EN300-80293
• STL166133
• 4-(chloromethyl)-1,2-difluoro-benzene
• DB-021888
• 671-872-3
• DTXCID30322762

• MDL： MFCD00236218
• Inchi： 1S/C7H5ClF2/c8-4-5-1-2-6(9)7(10)3-5/h1-3H,4H2
• InChI Key： VTGRVYJPIVZZGS-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C=1)F)F

Computed Properties

• Exact Mass: 162.00500
• Monoisotopic Mass: 162.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.294
• Boiling Point: 181.3°C at 760 mmHg
• Flash Point: 27-29°C/0.4mm
• Refractive Index: 1.4955
• PSA: 0.00000
• LogP: 2.70360
• Sensitiveness: Lachrymatory
• Solubility: Insoluble in water

3,4-difluorobenzyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：1760
• Hazard Category Code： R20/22;R34
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/22; R34
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 3,4-difluorobenzyl chloride

Professional Introduction to 3,4-difluorobenzyl chloride (CAS No: 698-80-6)

3,4-difluorobenzyl chloride, identified by the Chemical Abstracts Service Number (CAS No) 698-80-6, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound serves as a versatile intermediate in the preparation of various bioactive molecules, particularly in the development of pharmaceutical agents and specialty chemicals. Its unique structural features, including the presence of two fluorine atoms at the 3rd and 4th positions of the benzyl ring, contribute to its reactivity and utility in synthetic chemistry.

The 3,4-difluorobenzyl chloride structure is characterized by a benzyl group attached to a chlorine substituent, with fluorine atoms at specific positions on the aromatic ring. This arrangement imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis. The chlorine atom in the molecule facilitates nucleophilic substitution reactions, while the fluorine atoms can influence the metabolic stability and binding affinity of derivatives. These attributes have positioned 3,4-difluorobenzyl chloride as a key reagent in medicinal chemistry.

In recent years, 3,4-difluorobenzyl chloride has been extensively explored in the synthesis of pharmaceutical compounds. Its incorporation into drug molecules has been associated with enhanced pharmacokinetic properties, including improved bioavailability and reduced susceptibility to metabolic degradation. For instance, researchers have utilized this compound in the development of antiviral and anticancer agents, where its structural motifs contribute to target specificity and efficacy.

One notable application of 3,4-difluorobenzyl chloride is in the synthesis of protease inhibitors, which are critical in treating diseases such as HIV and hepatitis C. The fluorinated benzyl group enhances the binding affinity of these inhibitors to their target enzymes by stabilizing key interactions through π-stacking and halogen bonding. Recent studies have demonstrated that derivatives of 3,4-difluorobenzyl chloride exhibit promising activity against various proteases, underscoring its importance in drug discovery.

Another area where 3,4-difluorobenzyl chloride has made significant contributions is in the development of fluorinated anesthetics. The presence of fluorine atoms imparts lipophilicity and metabolic stability to anesthetic agents, improving their clinical efficacy. Researchers have synthesized novel anesthetics incorporating 3,4-difluorobenzyl chloride moieties, which show enhanced potency and reduced side effects compared to traditional anesthetics.

The synthetic utility of 3,4-difluorobenzyl chloride extends beyond pharmaceutical applications. It is widely used in materials science for the preparation of advanced polymers and coatings. The fluorinated aromatic ring enhances thermal stability and chemical resistance in these materials, making them suitable for high-performance applications such as aerospace and electronics.

In conclusion, 3,4-difluorobenzyl chloride (CAS No: 698-80-6) is a multifunctional compound with broad applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features enable its use as a key intermediate in the development of bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for this compound, its significance in chemical innovation is expected to grow further.